N-[3-({3-[4-(2-methylphenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)phenyl]acetamide

• IUPAC Name: N-[3-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C25H32N4O2/c1-19-7-3-4-11-24(19)28-15-13-27(14-16-28)23-10-6-12-29(18-23)25(31)21-8-5-9-22(17-21)26-20(2)30/h3-5,7-9,11,17,23H,6,10,12-16,18H2,1-2H3,(H,26,30)
• InChI Key: QYZQLELOBXQGOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)C4=CC(=CC=C4)NC(=O)C
• Molecular Formula: C25H32N4O2
• Molecular Weight: 420.5 g/mol

Description

Compounds like this typically belong to the class of organic compounds known as amides. These are organic compounds that contain a functional group with the structure -C(=O)NHR’, where R and R’ can be a variety of atoms and groups of atoms.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. The compound’s structure will influence its physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, and solubility. These properties can be predicted based on the compound’s structure or determined experimentally.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often determined through biological testing and is dependent on the compound’s structure and properties.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic or corrosive. Safety data sheets (SDS) provide information on the hazards associated with a compound, as well as how to handle and store it safely.